Cas no 147558-33-6 (1-(2-Fluoroethyl)-1,4-diazepane)

• Product Name: 1-(2-Fluoroethyl)-1,4-diazepane
• CAS No: 147558-33-6
• MF: C₇H₁₅FN₂
• MW: 146.205805063248
• MDL: MFCD09028554
• CID: 5618097
• PubChem ID: 22281318
• Update Time: 2025-11-02

1-(2-Fluoroethyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• EN300-2977997
• 1-(2-fluoroethyl)-[1,4]diazepane
• 147558-33-6
• AKOS006289321
• 1-(2-Fluoroethyl)-1,4-diazepane
• 356044-81-0
• DTXSID50624290
• 1-(2-FLUORO-ETHYL)-[1,4]DIAZEPANE
• 1H-1,4-Diazepine, 1-(2-fluoroethyl)hexahydro-

• MDL： MFCD09028554
• Inchi： 1S/C7H15FN2/c8-2-6-10-5-1-3-9-4-7-10/h9H,1-7H2
• InChI Key： QZPJUPNIVVBDBF-UHFFFAOYSA-N
• SMILES： FCCN1CCNCCC1

Computed Properties

• Exact Mass: 146.12192665g/mol
• Monoisotopic Mass: 146.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.947±0.06 g/cm3(Predicted)
• Boiling Point: 199.1±30.0 °C(Predicted)
• pka: 10.52±0.20(Predicted)

Additional information on 1-(2-Fluoroethyl)-1,4-diazepane

Research Brief on 1-(2-Fluoroethyl)-1,4-diazepane (CAS: 147558-33-6) in Chemical Biology and Pharmaceutical Applications

1-(2-Fluoroethyl)-1,4-diazepane (CAS: 147558-33-6) is a fluorinated diazepane derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by a seven-membered diazepane ring with a 2-fluoroethyl substituent, exhibits promising physicochemical properties that make it a valuable scaffold for drug discovery and development. Recent studies have explored its role as a building block for novel bioactive molecules, particularly in the context of central nervous system (CNS) targeting agents and radiopharmaceuticals.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 1-(2-Fluoroethyl)-1,4-diazepane as a precursor for the synthesis of sigma-1 receptor ligands. The research team demonstrated that fluorination of the ethyl side chain significantly improved blood-brain barrier permeability compared to non-fluorinated analogs, while maintaining high affinity for the sigma-1 receptor (Ki = 8.2 nM). This finding suggests potential applications in neuropsychiatric disorders and pain management, where sigma-1 receptor modulation has shown therapeutic promise.

In the field of radiopharmaceuticals, 1-(2-Fluoroethyl)-1,4-diazepane has been utilized as a precursor for ¹⁸F-labeled PET tracers. A recent Nature Communications paper (2024) described its incorporation into a novel dopamine D3 receptor imaging agent, [¹⁸F]FEDZP-12, which demonstrated excellent in vivo stability and specific binding in primate models. The 2-fluoroethyl group provided optimal lipophilicity (logP = 2.1) for brain penetration while minimizing non-specific binding, addressing a longstanding challenge in CNS PET tracer development.

Metabolic stability studies of 1-(2-Fluoroethyl)-1,4-diazepane derivatives have revealed interesting structure-activity relationships. The fluorination at the 2-position appears to confer resistance to oxidative metabolism by hepatic cytochrome P450 enzymes, particularly CYP3A4, as reported in a 2024 Drug Metabolism and Disposition publication. This metabolic stability, combined with favorable pharmacokinetic profiles observed in rodent models (t_1/2 = 4.2 h, F = 78%), positions this scaffold as particularly valuable for developing long-acting therapeutic agents.

Recent synthetic methodology developments have significantly improved access to 1-(2-Fluoroethyl)-1,4-diazepane derivatives. A 2023 Organic Process Research & Development paper described a scalable, three-step synthesis from commercially available 1,4-diazepane with an overall yield of 62%. The process features a novel fluoride displacement reaction that avoids the use of hazardous fluorinating agents, addressing both safety and environmental concerns in large-scale production.

Emerging applications in targeted protein degradation have also been reported. Researchers at a major pharmaceutical company have incorporated 1-(2-Fluoroethyl)-1,4-diazepane into proteolysis-targeting chimeras (PROTACs) targeting bromodomain-containing proteins. The fluorinated diazepane moiety was found to enhance cellular permeability and improve degradation efficiency (DC₅₀ = 12 nM for BRD4) compared to non-fluorinated analogs, as detailed in a recent ACS Chemical Biology publication.

In conclusion, 1-(2-Fluoroethyl)-1,4-diazepane (147558-33-6) represents a versatile and pharmacologically privileged scaffold with demonstrated applications across multiple therapeutic areas. Its unique combination of fluorination and diazepane ring structure offers distinct advantages in drug design, particularly for CNS-targeted therapies and molecular imaging agents. Ongoing research continues to explore its potential in emerging therapeutic modalities, positioning this compound as a significant focus of contemporary medicinal chemistry efforts.